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Compound of Interest

Compound Name: 3'-O-Decarbamoylirumamycin

Cat. No.: B1234593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antifungal agent 3'-O-
decarbamoylirumamycin, placing its putative mechanism of action in context with established

antifungal drugs. Due to the limited publicly available data on 3'-O-decarbamoylirumamycin,

its mechanism is inferred from studies on the closely related compound, irumamycin, and the

broader class of 20-membered macrolide antibiotics. This guide aims to furnish researchers

with a framework for validating its antifungal properties through detailed experimental protocols

and comparative data.

Introduction to 3'-O-Decarbamoylirumamycin
3'-O-Decarbamoylirumamycin is a 20-membered macrolide antibiotic produced by

Streptomyces subflavus subsp. irumaensis.[1] Like other macrolides in its class, it exhibits

antifungal activity, particularly against plant pathogenic fungi. While specific mechanistic

studies on 3'-O-decarbamoylirumamycin are scarce, the prevailing hypothesis, based on

related compounds, points towards the disruption of fungal cell membrane integrity as its

primary mode of action.

Comparative Antifungal Profiles
To objectively evaluate the potential of 3'-O-decarbamoylirumamycin, its performance must

be benchmarked against established antifungal agents with well-characterized mechanisms.
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This section provides a comparative summary of Minimum Inhibitory Concentration (MIC)

values against key phytopathogenic fungi.

Table 1: Comparative In Vitro Antifungal Activity (MIC in µg/mL)

Antifungal Agent
Mechanism of
Action

Botrytis cinerea Pyricularia oryzae

3'-O-

Decarbamoylirumamy

cin

Disruption of

Membrane Integrity

(Hypothesized)

Data Not Available Data Not Available

Irumamycin
Disruption of

Membrane Integrity
- -

Amphotericin B

(Polyene)

Binds to ergosterol,

forming pores in the

cell membrane

- -

Fluconazole (Azole)
Inhibits ergosterol

biosynthesis
- -

Caspofungin

(Echinocandin)

Inhibits β-(1,3)-D-

glucan synthesis in

the cell wall

- -

Note: The absence of specific MIC data for 3'-O-decarbamoylirumamycin underscores the

critical need for further experimental validation.

Unraveling the Antifungal Mechanism: A Proposed
Workflow
The following experimental workflow is designed to validate the hypothesized mechanism of

action of 3'-O-decarbamoylirumamycin, focusing on its potential interaction with the fungal

cell membrane and subsequent effects on key signaling pathways.
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Compound Preparation

In Vitro Antifungal Activity

Mechanism of Action Studies

Signaling Pathway Analysis

Synthesis and Purification of
3'-O-Decarbamoylirumamycin

MIC Determination
(Broth Microdilution)

Fungicidal/Fungistatic Assay Cell Membrane Integrity Assays
(e.g., SYTOX Green Uptake)

Ergosterol Binding Assay Analysis of Cellular Leakage
(e.g., K+ Efflux)

Western Blot for Phosphorylated
MAP Kinases (e.g., Slt2, Hog1)

Reporter Gene Assays for
Pathway-Specific Transcription Factors
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Cell Membrane/Wall Stress
(e.g., 3'-O-Decarbamoylirumamycin)

Cell Surface Sensors
(Wsc1, Mid2)

Rho1-GTP

Pkc1

Bck1

Mkk1/2

Slt2/Mpk1

Gene Expression
(Cell wall repair genes)
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Stress Response
Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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